N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide

• Molecular Formula: C16H16INOS
• Molecular Weight: 397.3 g/mol
• IUPAC Name: N-(4-iodo-2-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H16INOS/c1-11-3-6-14(7-4-11)20-10-16(19)18-15-8-5-13(17)9-12(15)2/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: DEVUFPPCHGYYCN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=C(C=C2)I)C

Description

N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide, also known as IMSPA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. Specifically, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to have a number of biochemical and physiological effects in various experimental systems. In cell culture studies, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis (programmed cell death) in these cells. In animal studies, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to have anti-inflammatory effects, as well as to inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been shown to have a wide range of biological activities, which makes it a versatile tool for studying various biological processes. However, one limitation of using N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide. One area of interest is the development of N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide-based drugs for the treatment of cancer and inflammation. Another area of interest is the further elucidation of the mechanism of action of N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide, which could lead to the discovery of new targets for drug development. Additionally, the use of N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide as a tool for studying various biological processes, such as cell signaling and apoptosis, could lead to new insights into these processes.

Synthesis Methods

N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide can be synthesized through a series of chemical reactions, starting with the reaction of 4-iodo-2-methylphenol with thionyl chloride to form 4-iodo-2-methylphenyl chloride. This compound is then reacted with 4-methylthiophenol in the presence of sodium hydride to produce N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and inflammation. In biochemistry and pharmacology, N-(4-iodo-2-methylphenyl)-2-[(4-methylphenyl)sulfanyl]acetamide has been studied for its mechanism of action and its effects on various biological processes.